Cas no 2248408-49-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethylamino)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethylamino)acetate
• CAS No: 2248408-49-1
• MF: C₁₂H₁₂N₂O₄
• MW: 248.234683036804
• CID: 6453027
• PubChem ID: 165859718
• Update Time: 2024-01-06

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethylamino)acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethylamino)acetate
• 2248408-49-1
• EN300-6513148

• Inchi： 1S/C12H12N2O4/c1-13(2)7-10(15)18-14-11(16)8-5-3-4-6-9(8)12(14)17/h3-6H,7H2,1-2H3
• InChI Key： QXTBHABXKWWFPG-UHFFFAOYSA-N
• SMILES： O(C(CN(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 248.07970687g/mol
• Monoisotopic Mass: 248.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.9Ų